2-bromo-5-methoxy-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzamide
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Overview
Description
2-bromo-5-methoxy-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H15BrN2O2S and its molecular weight is 403.29. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research on compounds with bromine and methoxy groups often focuses on their synthesis and potential as intermediates for further chemical reactions. For example, Fan et al. (2007) discussed the regioselective bromination of a stable synthetic bacteriochlorin, highlighting the potential for creating functional derivatives for various applications (Fan, D., Taniguchi, M., & Lindsey, J., 2007). Similarly, the study by Xu et al. (2003) on antibacterial bromophenols from the marine red alga Rhodomela confervoides indicates the biological relevance of brominated compounds (Xu, N., Fan, X., Yan, X., Li, X., Niu, R., & Tseng, C., 2003).
Potential Applications
The presence of bromine and methoxy groups in a compound can suggest potential applications in medicinal chemistry, materials science, and as intermediates for more complex chemical syntheses. The study by Hirokawa et al. (2000) on the synthesis of a dopamine D2 and D3 and serotonin-3 (5-HT3) receptors antagonist showcases the use of brominated and methoxylated compounds in drug development (Hirokawa, Y., Horikawa, T., & Kato, S., 2000). Another study by Pişkin et al. (2020) discussed the synthesis of a zinc phthalocyanine with a high singlet oxygen quantum yield, substituted with new benzenesulfonamide derivative groups containing a Schiff base, indicating the role of such compounds in photodynamic therapy (Pişkin, M., Canpolat, E., & Öztürk, Ö., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-bromo-5-methoxy-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrN2O2S/c1-23-14-2-3-16(19)15(9-14)18(22)21-10-12-4-6-20-17(8-12)13-5-7-24-11-13/h2-9,11H,10H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQXAGSYZFOEJJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)NCC2=CC(=NC=C2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.